Cas no 649748-11-8 (3-\u200b(Aminomethyl)\u200b-\u200b5-\u200bmethyl-hexanoic Acid Phenylmethyl Ester Hydrochloride)

• Product Name: 3-\u200b(Aminomethyl)\u200b-\u200b5-\u200bmethyl-hexanoic Acid Phenylmethyl Ester Hydrochloride
• CAS No: 649748-11-8
• MF: C₁₅H₂₄ClNO₂
• MW: 285.80956363678
• CID: 4777834
• Update Time: 2025-10-30

3-\u200b(Aminomethyl)\u200b-\u200b5-\u200bmethyl-hexanoic Acid Phenylmethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-Pregabalin benzyl ester HCl
• Z2470220673
• (S)-Benzyl 3-(aminomethyl)-5-methylhexanoate hydrochloride
• benzyl (3S)-3-(aminomethyl)-5-methylhexanoate hydrochloride
• 3-\u200b(Aminomethyl)\u200b-\u200b5-\u200bmethyl-hexanoic Acid Phenylmethyl Ester Hydrochloride

• Inchi： 1S/C15H23NO2.ClH/c1-12(2)8-14(10-16)9-15(17)18-11-13-6-4-3-5-7-13;/h3-7,12,14H,8-11,16H2,1-2H3;1H/t14-;/m0./s1
• InChI Key： QIWHJSXQFMZAPS-UQKRIMTDSA-N
• SMILES： Cl.O(CC1C=CC=CC=1)C(C[C@@H](CN)CC(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 8
• Complexity: 235
• Topological Polar Surface Area: 52.3

Additional information on 3-\u200b(Aminomethyl)\u200b-\u200b5-\u200bmethyl-hexanoic Acid Phenylmethyl Ester Hydrochloride

Introduction to 3-(Aminomethyl)-5-methyl-hexanoic Acid Phenylmethyl Ester Hydrochloride (CAS No. 649748-11-8)

3-(Aminomethyl)-5-methyl-hexanoic Acid Phenylmethyl Ester Hydrochloride (CAS No. 649748-11-8) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its hydrochloride salt form, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both an amine and a carboxylic acid moiety in its structure allows for diverse functionalization, making it a versatile building block in medicinal chemistry.

The structure of 3-(Aminomethyl)-5-methyl-hexanoic Acid Phenylmethyl Ester Hydrochloride consists of a hexanoic acid backbone substituted with an amine group at the third carbon and a phenylmethyl ester (Benzyl ester) at the terminal carboxyl group. The hydrochloride salt form enhances its solubility in aqueous solutions, which is crucial for pharmaceutical applications where bioavailability and formulation stability are critical factors. This compound’s chemical properties make it particularly useful in the development of novel therapeutic agents targeting various biological pathways.

In recent years, there has been growing interest in the use of amino acid derivatives as pharmacophores due to their ability to interact with biological targets in a highly specific manner. The amine group in 3-(Aminomethyl)-5-methyl-hexanoic Acid Phenylmethyl Ester Hydrochloride provides a nucleophilic site that can participate in covalent bond formation with other molecules, enabling the creation of complex drug candidates. Additionally, the phenylmethyl ester moiety contributes to the compound’s lipophilicity, which can be advantageous for membrane permeability and cellular uptake.

One of the most compelling aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play a crucial role in numerous physiological processes, including signal transduction, DNA replication, and inflammation. Inhibiting specific proteases has been shown to be effective in treating conditions such as cancer, infectious diseases, and autoimmune disorders. The hydrochloride salt form of 3-(Aminomethyl)-5-methyl-hexanoic Acid Phenylmethyl Ester Hydrochloride facilitates its incorporation into peptidomimetic structures designed to target these enzymes with high affinity.

Recent studies have demonstrated the utility of this compound in the development of kinase inhibitors, which are another class of targeted therapeutics widely used in oncology. Kinases are enzymes that phosphorylate other proteins, thereby regulating cellular processes such as growth, differentiation, and survival. By inhibiting specific kinases, it is possible to disrupt aberrant signaling pathways that contribute to tumor growth and progression. The flexible side chain provided by the aminomethyl group allows for fine-tuning of the molecule’s binding interactions with kinase active sites, enhancing its potency and selectivity.

The synthetic versatility of 3-(Aminomethyl)-5-methyl-hexanoic Acid Phenylmethyl Ester Hydrochloride also makes it a valuable tool for researchers exploring new chemical entities (NCEs). Its compatibility with various coupling reactions, such as amide bond formation and click chemistry approaches, enables the rapid assembly of complex molecular architectures. This capability is particularly important in high-throughput screening (HTS) campaigns where large libraries of compounds need to be generated and evaluated for biological activity.

In addition to its role as a synthetic intermediate, this compound has shown promise in drug delivery systems. The ability to modify its solubility and stability through salt formation allows for the development of formulations tailored to specific delivery routes. For instance, the hydrochloride salt form may enhance oral bioavailability by improving dissolution rates in gastrointestinal fluids. Furthermore, its structural features can be exploited to design prodrugs that release active therapeutic agents under physiological conditions, thereby improving patient compliance and reducing side effects.

The pharmacokinetic profile of 3-(Aminomethyl)-5-methyl-hexanoic Acid Phenylmethyl Ester Hydrochloride is another area of interest for researchers. Studies have indicated that its metabolic stability can be influenced by the presence of both functional groups, making it possible to optimize half-life and clearance rates through structural modifications. This is particularly important for long-acting therapeutics where sustained drug exposure is desired without excessive accumulation or toxicity.

From a regulatory perspective, the synthesis and use of this compound must adhere to stringent guidelines to ensure safety and efficacy. Good Manufacturing Practices (GMP) must be followed during production to maintain consistency and purity standards required for pharmaceutical applications. Additionally, comprehensive toxicological studies are necessary to assess potential adverse effects before clinical trials can commence.

The future prospects for 3-(Aminomethyl)-5-methyl-hexanoic Acid Phenylmethyl Ester Hydrochloride are promising as advancements continue to be made in computational chemistry and molecular modeling techniques. These tools can aid in predicting biological activity and optimizing drug-like properties early in the discovery process, reducing time-to-market for new therapeutics. Furthermore, collaborations between academic institutions and pharmaceutical companies will likely accelerate innovation by leveraging complementary expertise and resources.

In conclusion,3-(Aminomethyl)-5-methyl-hexanoic Acid Phenylmethyl Ester Hydrochloride (CAS No. 649748-11-8) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and functional versatility. Its role as a key intermediate in drug discovery underscores its importance in developing next-generation therapeutics targeting various diseases. As research progresses，this compound will continue to play a pivotal role in shaping the future landscape of medicinal chemistry.